5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H23N3O2S/c22-18(15-12-16(23-20-15)13-3-4-13)19-7-10-21-8-5-14(6-9-21)17-2-1-11-24-17/h1-2,11-14H,3-10H2,(H,19,22)
• InChI Key: RZUCABDKXDYCMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCCN3CCC(CC3)C4=CC=CS4
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol
• CAS No.: 1428365-26-7

Description

5-Cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a 1,2-oxazole core substituted with a cyclopropyl group at position 5 and a carboxamide moiety at position 3. The carboxamide side chain is further functionalized with a piperidine ring bearing a thiophen-2-yl group at position 4, linked via an ethyl spacer.

Comparison with Similar Compounds

Table 1: Key CDK2 Inhibitors from Pyridine/Pyrazolopyridine Series

Compound ID	Core Structure	Substituents	CDK2 IC50 (µM)	Cytotoxicity (IC50, µM)
1	Pyridine	Naphthalen-2-yl, thiophen-2-yl	0.57	2.1–7.8
4	Chloropyridine	Naphthalen-2-yl, thiophen-2-yl, chloro	0.24	1.2–6.5
8	Pyrazolopyridine	Naphthalen-2-yl, thiophen-2-yl, amine	0.65	3.4–8.9
14	Furopyridine	Naphthalen-2-yl, thiophen-2-yl, ethyl ester	0.93	4.7–9.1

Key Structural and Functional Differences:

• Substituent Effects : The cyclopropyl group (electron-withdrawing) in the target compound contrasts with the naphthalene (bulky, hydrophobic) in compounds, which could modulate solubility and target interactions.
• Piperidine Linkage : The ethyl-piperidine-thiophene side chain in the target compound resembles the C2-functionalized pyridines in , suggesting shared spatial orientation in binding pockets .

Fungicidal Isoxazole-Thiazole-Piperidine Derivatives

The patent EP2024/003456 describes 1-(4-(4-(5-phenyl-4,5-dihydroisoxazol-3-yl)thiazol-2-yl)piperidin-1-yl)-ethan-1-one derivatives as fungicides for crop protection. These compounds feature isoxazole and thiazole cores, differing from the target compound’s oxazole ring, but share piperidine and arylthiophene motifs .

Table 2: Structural Comparison with Fungicidal Compounds

Feature	Target Compound	Patent Compound (EP2024/003456)
Core Structure	1,2-Oxazole	4,5-Dihydroisoxazole fused with thiazole
Key Substituents	Cyclopropyl, thiophen-2-yl-piperidine-ethyl	Phenyl, thiazolyl-piperidine-acetyl
Biological Activity	Hypothesized kinase inhibition	Confirmed fungicidal activity

Functional Implications:

• Core Heteroatoms : The oxazole (N,O) vs. isoxazole (O,N) and thiazole (S,N) cores may influence hydrogen bonding and redox properties, directing activity toward kinases or fungal targets.
• Application Scope : The target compound’s piperidine-thiophene-ethyl chain aligns with bioactive motifs in both anticancer and antifungal agents, highlighting its versatility .

Research Findings and Hypothetical Insights

While direct data for 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide are lacking, structural analogs suggest:

Kinase Inhibition Potential: The piperidine-thiophene side chain and oxazole core may enhance CDK2 binding compared to pyridine derivatives if steric hindrance from cyclopropyl is minimized .

Antifungal Activity : Substitution of the oxazole core with isoxazole/thiazole (as in ) could redirect its application toward crop protection .

Further studies should prioritize synthesizing this compound and evaluating its CDK2 inhibition (using assays from ) and antifungal activity (per EP2024/003456 protocols) to validate these hypotheses.